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Compound of Interest

Compound Name: 5-Cyclopropylpentanal

Cat. No.: B2521371

An In-depth Technical Guide to 5-
Cyclopropylpentanal

Disclaimer: Publicly available information regarding the specific discovery, synthesis, and
detailed experimental chemical properties of 5-Cyclopropylpentanal is limited. This guide is
compiled based on general principles of organic chemistry, predicted data, and information
available for analogous compounds.

Introduction

5-Cyclopropylpentanal is an aliphatic aldehyde characterized by a five-carbon chain with a
terminal cyclopropyl group. While not a widely studied compound with a significant body of
dedicated research, its structure is of interest in organic synthesis, potentially as an
intermediate in the preparation of more complex molecules in fields such as agrochemicals and
pharmaceuticals. The presence of the strained cyclopropyl ring offers unique reactivity and
conformational properties. This guide aims to provide a comprehensive overview of its probable
chemical properties and synthetic methodologies based on established chemical knowledge.

Discovery and Synthesis

There is no definitive record of the initial discovery or first published synthesis of 5-
Cyclopropylpentanal in peer-reviewed scientific literature. It is likely that this compound has
been synthesized as an intermediate in various research endeavors without being the primary
focus of publication.
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A plausible and commonly employed synthetic route to 5-Cyclopropylpentanal is the oxidation
of its corresponding primary alcohol, 5-cyclopropyl-1-pentanol.

General Experimental Protocol: Oxidation of 5-
Cyclopropyl-1-pentanol

This protocol describes a general method for the oxidation of 5-cyclopropyl-1-pentanol to 5-
Cyclopropylpentanal using pyridinium chlorochromate (PCC), a common and relatively mild
oxidizing agent for converting primary alcohols to aldehydes.

Materials:

5-cyclopropyl-1-pentanol

e Pyridinium chlorochromate (PCC)

e Dichloromethane (DCM), anhydrous

 Silica gel

e Celatom® or Florisil®

o Diethyl ether

e Anhydrous magnesium sulfate

¢ Round-bottom flask

o Magnetic stirrer and stir bar

e Dropping funnel

 Inert atmosphere setup (e.g., nitrogen or argon line)

« Rotary evaporator

o Chromatography column
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Procedure:

e A solution of 5-cyclopropyl-1-pentanol (1 equivalent) in anhydrous dichloromethane is added
to a stirred suspension of pyridinium chlorochromate (PCC) (1.5 equivalents) and a small
amount of silica gel in a round-bottom flask under an inert atmosphere.

e The reaction mixture is stirred at room temperature for 2-4 hours, and the progress of the
reaction is monitored by thin-layer chromatography (TLC).

e Upon completion, the reaction mixture is diluted with diethyl ether and filtered through a pad
of Celatom® or Florisil® to remove the chromium salts.

o The filtrate is concentrated under reduced pressure using a rotary evaporator.

e The crude product is purified by column chromatography on silica gel using a suitable eluent
system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 5-Cyclopropylpentanal.

e The final product is characterized by spectroscopic methods (*H NMR, 3C NMR, IR, and
MS).

Chemical Properties

The chemical properties of 5-Cyclopropylpentanal are dictated by the presence of the
aldehyde functional group and the terminal cyclopropyl ring.

hvsical ies (Predicted,

Property Value

Molecular Formula CsH140

Molecular Weight 126.20 g/mol

Boiling Point Approx. 170-180 °C (at 760 mmHg)
Density Approx. 0.89 g/cm?3

- Soluble in organic solvents; sparingly soluble in
Solubility .
water

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b2521371?utm_src=pdf-body
https://www.benchchem.com/product/b2521371?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2521371?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Data (Predicted)

Spectroscopy Predicted Chemical Shifts /| Bands

* -CHO: ~9.7 ppm (triplet) * -CH2-CHO: ~2.4
ppm (multiplet) * Cyclopropyl-CH: ~0.4 ppm

1H NMR (multiplet) * Other -CHz-: 1.2-1.7 ppm
(multiplets) * Cyclopropyl-CHz2: ~0.0 ppm
(multiplet)

* C=0: ~202 ppm * -CH2-CHO: ~44 ppm *
13C NMR Cyclopropyl-CH: ~10 ppm * Other -CHz-: 22-35
ppm * Cyclopropyl-CHz: ~4 ppm

* C=0 stretch (aldehyde): ~1725 cm~1* C-H
stretch (aldehyde): ~2720 cm~t and ~2820 cm~1
* C-H stretch (aliphatic): ~2850-3000 cm~1 *
Cyclopropyl C-H stretch: ~3080 cm~1

IR Spectroscopy

* Molecular lon (M*): m/z = 126 * Key
Mass Spectrometry Fragments: Loss of H (M-1), loss of CHO (M-
29), loss of CsHs (cyclopropyl group, M-41)

Reactivity

The aldehyde group is the primary site of reactivity, susceptible to nucleophilic attack and
oxidation. The cyclopropyl group is generally stable but can undergo ring-opening reactions
under certain conditions (e.g., with strong acids or in the presence of certain transition metals).

Common Reactions:

» Oxidation: Can be readily oxidized to 5-cyclopropylpentanoic acid using common oxidizing
agents like potassium permanganate or Jones reagent.

e Reduction: The aldehyde can be reduced to 5-cyclopropyl-1-pentanol using reducing agents
such as sodium borohydride or lithium aluminum hydride.

o Wittig Reaction: Reacts with phosphorus ylides to form alkenes.

e Grignard Reaction: Reacts with Grignard reagents to form secondary alcohols.
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e Aldol Condensation: Can undergo self-condensation or crossed aldol condensation in the
presence of an acid or base catalyst.

Visualization of Synthetic Workflow

The following diagram illustrates a logical workflow for the synthesis and purification of 5-
Cyclopropylpentanal.

5-cyclopropyl-1-pentanol

eeeeeeeeeeeeeee

Column Chromatography

Spectroscopic Analysis
(NMR, IR, MS)

Click to download full resolution via product page

Caption: Synthetic workflow for 5-Cyclopropylpentanal.

Conclusion

5-Cyclopropylpentanal is a simple aliphatic aldehyde with a terminal cyclopropyl moiety.
While specific data on this compound is scarce in the public domain, its synthesis can be
reliably achieved through standard oxidation of the corresponding alcohol. Its chemical
behavior is expected to be characteristic of aliphatic aldehydes, with the cyclopropyl group
imparting subtle but potentially useful structural and reactivity features. This guide provides a
foundational understanding for researchers and scientists interested in the synthesis and
potential applications of this and related molecules. Further experimental investigation is
required to fully characterize its properties and explore its synthetic utility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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